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A detailed comparison of Ebecryl 220 and aliphatic urethane acrylates reveals significant

differences in their suitability for applications requiring high weatherability. For researchers,

scientists, and professionals in drug development, where the long-term stability of materials is

critical, understanding these differences is paramount. This guide provides a data-driven

comparison of their performance, supported by experimental protocols.

The fundamental distinction in the weatherability of urethane acrylates lies in their chemical

backbone. Ebecryl 220 is a hexafunctional aromatic urethane acrylate.[1][2][3][4][5] Aromatic

systems, while offering benefits such as rapid cure response, hardness, and chemical

resistance, are generally not recommended for outdoor applications due to their susceptibility

to degradation from ultraviolet (UV) radiation.[6][7] The presence of benzene rings in their

structure makes them prone to yellowing and chalking upon prolonged sun exposure.[7][8]

In contrast, aliphatic urethane acrylates are renowned for their exceptional exterior durability

and non-yellowing characteristics.[9] Their chemical structure lacks the UV-absorbing benzene

rings, making them inherently more stable when exposed to sunlight.[6][7] This makes them the

preferred choice for coatings and materials where color stability and gloss retention are crucial

over the product's lifespan.[8][10]

Quantitative Performance Data
The following table summarizes the comparative weatherability performance of aromatic versus

aliphatic urethane acrylates based on accelerated weathering tests. The data is extrapolated

from a study comparing an aromatic urethane diacrylate (Ebecryl 210) and an aliphatic
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urethane diacrylate (Ebecryl 270), which serve as representative examples of their respective

classes.

Performance Metric
Aromatic Urethane
Acrylate (Ebecryl
210)

Aliphatic Urethane
Acrylate (Ebecryl
270)

Test Method

Color Change (ΔE*)

after 960 hrs Xenon

Arc Exposure

Significant

Discoloration
Minimal Discoloration ASTM D2244

Gloss Retention after

960 hrs Xenon Arc

Exposure

Significant Loss of

Gloss
High Gloss Retention ASTM D523

Source: Adapted from a study on the influence of isocyanate type on the weathering of UV-

cured films.[6]

Experimental Protocols
The data presented above is typically generated using standardized accelerated weathering

and evaluation methods. Below are detailed methodologies for the key experiments cited.

Accelerated Weathering
1. Xenon Arc Accelerated Weathering (ASTM G155):

This test method is designed to simulate the full spectrum of sunlight, including UV, visible, and

infrared radiation, as well as the effects of moisture.[11]

Apparatus: A Xenon Arc test chamber equipped with a xenon arc lamp and appropriate filters

to replicate a specific solar spectrum (e.g., daylight).[11]

Procedure: Test specimens are placed in the chamber and subjected to controlled cycles of

light and moisture.[11] The irradiation is set to a specific level (e.g., 0.68 W/m² at 420 nm).[6]

The black panel temperature, which simulates the surface temperature of the material in

direct sunlight, is also controlled (e.g., 60°C).[6] Moisture can be introduced through

condensation or water spray to mimic dew and rain.[11]
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Duration: The exposure duration can range from hundreds to thousands of hours, with

samples removed at regular intervals for evaluation.[6]

2. Fluorescent UV Accelerated Weathering (QUV - ASTM G154):

This method focuses on the most damaging portion of the solar spectrum, the ultraviolet (UV)

light, to accelerate material degradation.

Apparatus: A QUV test chamber with fluorescent lamps (e.g., UVA-340 lamps to simulate

sunlight) and a system for generating condensation.

Procedure: Samples are exposed to alternating cycles of UV light and moisture. A common

cycle is 8 hours of UV exposure at an elevated temperature (e.g., 60°C) followed by 4 hours

of condensation at a lower temperature (e.g., 50°C).[12]

Evaluation: The performance of the materials is assessed by measuring changes in their

physical properties over the course of the exposure.[12]

Performance Evaluation
1. Color Change Measurement (ASTM D2244):

This standard practice is used to calculate the color difference between a reference sample

and a test specimen after exposure.

Apparatus: A spectrophotometer or colorimeter.

Procedure: The color of the specimen is measured before and after weathering exposure.

The results are typically expressed in the CIE Lab* color space, where L* represents

lightness, and a* and b* represent the color-opponent dimensions. The total color difference

(ΔE*) is calculated from the changes in these three coordinates.

2. Specular Gloss Measurement (ASTM D523):

This test method measures the specular gloss of a surface, which is an indication of its

shininess.

Apparatus: A gloss meter.
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Procedure: The gloss meter directs a beam of light at a specific angle (commonly 20°, 60°,

or 85°) onto the test surface and measures the amount of light reflected at the same angle.

The gloss is reported in Gloss Units (GU). Measurements are taken before and after

weathering to determine the percentage of gloss retention.

Logical Relationships in Weatherability
The weatherability of a urethane acrylate is not determined by a single factor but is rather a

result of the interplay between its chemical structure and its interaction with environmental

stressors. The following diagram illustrates this relationship.

Factors Influencing Urethane Acrylate Weatherability

Chemical Structure Environmental Stressors

Degradation Mechanisms

Performance Outcome

Aromatic

Yellowing

Prone to

Aliphatic

Excellent Weatherability

Leads to

UV Radiation

Photo-oxidation

Moisture

Chalking

Temperature

Accelerates

Poor Weatherability

Click to download full resolution via product page

Caption: Logical flow of factors affecting urethane acrylate weatherability.

In conclusion, for applications demanding high weatherability, particularly in terms of color and

gloss retention, aliphatic urethane acrylates are the demonstrably superior choice over

aromatic urethane acrylates like Ebecryl 220. The inherent chemical stability of the aliphatic

backbone provides a significant advantage in resisting degradation from environmental
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stressors. Researchers and professionals should prioritize the selection of aliphatic urethane

acrylates for any application where long-term outdoor durability is a key performance

requirement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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